Cas no 306936-77-6 (1,3-DIMETHYL-1H-PYRAZOLE-5-CARBONITRILE)

• Product Name: 1,3-DIMETHYL-1H-PYRAZOLE-5-CARBONITRILE
• CAS No: 306936-77-6
• MF: C₆H₇N₃
• MW: 121.139880418777
• MDL: MFCD00833260
• CID: 853605
• PubChem ID: 2736297
• Update Time: 2025-04-19

1,3-DIMETHYL-1H-PYRAZOLE-5-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 1,3-DIMETHYL-1H-PYRAZOLE-5-CARBONITRILE
• 1H-Pyrazole-5-carbonitrile, 1,3-dimethyl-
• 2,5-Dimethyl-2H-pyrazole-3-carbonitrile
• 2,5-dimethylpyrazole-3-carbonitrile
• 1,3-dimethylpyrazole-5-carbonitrile
• 5-cyano-1,3-dimethylpyrazole
• AC1MC59O
• CTK1C0245
• SBB021949
• SureCN4409292
• PS-3075
• SCHEMBL4409292
• STK349587
• W11021
• DTXSID30371255
• A1-00161
• DB-058050
• EN300-229465
• J-503915
• MFCD00833260
• 306936-77-6
• BBL039937
• AKOS000309842
• FLBLWIMFXGNWRG-UHFFFAOYSA-N
• CS-0054565

• MDL： MFCD00833260
• Inchi： 1S/C6H7N3/c1-5-3-6(4-7)9(2)8-5/h3H,1-2H3
• InChI Key： FLBLWIMFXGNWRG-UHFFFAOYSA-N
• SMILES： N1(C)C(C#N)=CC(C)=N1

Computed Properties

• Exact Mass: 121.06411
• Monoisotopic Mass: 121.063997236 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Molecular Weight: 121.14
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.61

1,3-DIMETHYL-1H-PYRAZOLE-5-CARBONITRILE Security Information

• Hazard Category Code： 34-36/37/38
• Safety Instruction： 26-27-36/37/39-45